Cas no 1853070-73-1 (Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester
• CAS No: 1853070-73-1
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 6076968
• PubChem ID: 130581127
• Update Time: 2025-06-15

Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester
• 1853070-73-1
• EN300-5020481
• benzyl N-(6-chloropyrimidin-4-yl)carbamate

• Inchi： 1S/C12H10ClN3O2/c13-10-6-11(15-8-14-10)16-12(17)18-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,14,15,16,17)
• InChI Key： QCDBHSMEWYYFOL-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1C=C(Cl)N=CN=1

Computed Properties

• Exact Mass: 263.0461543g/mol
• Monoisotopic Mass: 263.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 380.1±37.0 °C(Predicted)
• pka: 10.60±0.70(Predicted)

Additional information on Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester

Introduction to Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester (CAS No. 1853070-73-1)

Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester (CAS No. 1853070-73-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a pyrimidine ring and a phenylmethyl ester group. These structural elements contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The chemical structure of Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester can be represented as follows: the central carbamate moiety is attached to a 6-chloro-4-pyrimidinyl group via an amide bond, and the phenylmethyl ester group is linked to the carbamate through an ester bond. This arrangement provides the molecule with a balanced combination of hydrophobic and hydrophilic properties, which is crucial for its bioavailability and pharmacokinetic profile.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester. One of the most notable areas of interest is its potential as an antiviral agent. Studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza viruses and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication by interfering with key viral enzymes or cellular processes essential for viral propagation.

Beyond its antiviral properties, Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Oral administration results in rapid absorption and distribution to target tissues, with a relatively long half-life that allows for sustained therapeutic effects. Additionally, the compound shows low toxicity in preclinical models, suggesting a favorable safety profile.

In terms of clinical development, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester in various indications. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, further studies are needed to fully elucidate its potential as a therapeutic agent.

The synthesis of Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The process typically starts with the preparation of the 6-chloro-4-pyrimidinylamine intermediate, which is then reacted with phosgene or another suitable reagent to form the carbamate moiety. The final step involves the formation of the phenylmethyl ester group through an esterification reaction. The overall synthesis is scalable and can be adapted for large-scale production if needed.

In conclusion, Carbamic acid, N-(6-chloro-4-pyrimidinyl)-, phenylmethyl ester (CAS No. 1853070-73-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral and anticancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing medical treatments in the future.